N-{4-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[4-[2-(3-methoxyphenoxy)ethoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C18H18N4O3/c1-23-17-3-2-4-18(11-17)25-10-9-24-16-7-5-15(6-8-16)12-21-22-13-19-20-14-22/h2-8,11-14H,9-10H2,1H3/b21-12+
• InChI Key: HSZWSAHGSQBUDS-CIAFOILYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCOC2=CC=C(C=C2)C=NN3C=NN=C3
• Isomeric SMILES: COC1=CC(=CC=C1)OCCOC2=CC=C(C=C2)/C=N/N3C=NN=C3
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

N-{4-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine, also known as MPEBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-{4-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine exerts its therapeutic effects through multiple mechanisms of action. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound also exerts its neuroprotective effect by reducing oxidative stress and inflammation in the brain. Additionally, this compound's vasodilatory effect is due to its ability to activate the nitric oxide signaling pathway.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species and increase antioxidant enzyme activity, indicating its potential as an antioxidant. This compound has also been found to increase the levels of nitric oxide, which is responsible for its vasodilatory effect. Furthermore, this compound has been shown to reduce inflammation and inhibit the activity of certain enzymes involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

N-{4-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It also exhibits potent therapeutic effects at low concentrations, making it a cost-effective candidate for drug development. However, this compound's solubility in water is limited, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for N-{4-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine research. One potential avenue is to investigate its potential as a combination therapy with other anticancer drugs. Additionally, further research is needed to determine the optimal dosing and administration of this compound for therapeutic use. Furthermore, this compound's neuroprotective effect warrants further investigation into its potential as a treatment for neurodegenerative diseases. Finally, the vasodilatory effect of this compound could be explored for its potential as a treatment for hypertension and other cardiovascular diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising therapeutic potential in various fields of medicine. Its ability to inhibit cancer cell growth, reduce oxidative stress and inflammation, and induce vasodilation makes it a potential candidate for drug development. Further research is needed to fully understand the mechanisms of action and optimal dosing for this compound.

Scientific Research Applications

N-{4-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has been studied for its potential therapeutic applications in various fields of medicine, including cancer treatment, neurological disorders, and cardiovascular diseases. Several studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, this compound has been found to have a significant vasodilatory effect, making it a potential candidate for the treatment of hypertension and other cardiovascular diseases.